Cas no 1131594-10-9 (3-Bromo-4-(isobutylamino)benzoic acid)

3-Bromo-4-(isobutylamino)benzoic acid is a brominated benzoic acid derivative featuring an isobutylamino substituent at the 4-position. This compound is primarily utilized as an intermediate in organic synthesis and pharmaceutical research, where its functional groups enable further derivatization or coupling reactions. The bromine atom enhances reactivity for cross-coupling processes, while the carboxylic acid moiety allows for esterification or amidation. Its structural properties make it valuable in the development of bioactive molecules or specialized materials. The product is typically characterized by high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Proper handling is advised due to potential reactivity.

3-Bromo-4-(isobutylamino)benzoic acid structure

1131594-10-9 structure

Product Name:3-Bromo-4-(isobutylamino)benzoic acid

CAS No:1131594-10-9

MF:C₁₁H₁₄BrNO₂

MW:272.138362407684

CID:1030493

PubChem ID:45072099

Update Time:2025-10-19

3-Bromo-4-(isobutylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-(isobutylamino)benzoic acid
- 3-bromo-4-(2-methylpropylamino)benzoic acid
- 1131594-10-9
- DTXSID20662366
- DB-366121
- 3-Bromo-4-(isobutylamino)benzoicacid
- AKOS015841680
- 3-Bromo-4-[(2-methylpropyl)amino]benzoic acid
- Inchi： 1S/C11H14BrNO2/c1-7(2)6-13-10-4-3-8(11(14)15)5-9(10)12/h3-5,7,13H,6H2,1-2H3,(H,14,15)
- InChI Key： GMFZGXDWHXZXOO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=CC=1NCC(C)C

Computed Properties

Exact Mass: 271.02079g/mol
Monoisotopic Mass: 271.02079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 49.3Å²

3-Bromo-4-(isobutylamino)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094624-1g	3-Bromo-4-(isobutylamino)benzoic acid	1131594-10-9	95%	1g	$400.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757638-1g	3-Bromo-4-(isobutylamino)benzoic acid	1131594-10-9	98%	1g	￥1812.00	2024-08-09
Crysdot LLC	CD12179366-5g	3-Bromo-4-(isobutylamino)benzoic acid	1131594-10-9	95+%	5g	$662	2024-07-23